![molecular formula C18H15N5O2 B6511666 5-[1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole CAS No. 894936-01-7](/img/structure/B6511666.png)
5-[1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of a compound involves the procedures used to create it. This can include the types of reactions used, the reagents and conditions required, and the yield of the product .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques such as NMR, IR, and X-ray crystallography .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, the conditions required for these reactions, and the products formed .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be determined using various experimental techniques .Scientific Research Applications
5-[1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole has been studied for its potential applications in various scientific and medical research fields. It has been used in the synthesis of various heterocyclic compounds, such as quinolones, which have potential applications in drug discovery and drug delivery. Additionally, this compound has been studied for its potential use in gene therapy, as a DNA-binding agent, and as a potential inhibitor of protein kinases. It has also been studied for its potential applications in the field of biochemistry, as a potential inhibitor of enzymes involved in the metabolism of drugs, and as a potential inhibitor of the activity of certain transcription factors.
Mechanism of Action
The mechanism of action of 5-[1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole is not yet fully understood. However, it is believed to interact with DNA and proteins in a variety of ways, including binding to DNA, forming complexes with proteins, and inhibiting the activity of certain enzymes and transcription factors. Additionally, it is believed to interact with certain receptors, such as the G-protein coupled receptor (GPCR), and to interact with various signaling pathways.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, and to inhibit the activity of certain transcription factors. Additionally, it has been shown to interact with certain receptors, such as the GPCR, and to interact with various signaling pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole in laboratory experiments include its ability to interact with DNA and proteins, its potential for use in drug discovery and drug delivery, and its potential for use in gene therapy. Additionally, this compound is relatively easy to synthesize and can be purified by column chromatography. However, the limitations of using this compound in laboratory experiments include its lack of specificity for certain targets, its potential to interact with other molecules, and its potential to cause toxicity in certain cell types.
Future Directions
The potential future directions for 5-[1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole research include further studies on its mechanism of action, its potential applications in drug discovery and drug delivery, and its potential applications in gene therapy. Additionally, further studies could be conducted on its potential biochemical and physiological effects, its potential interactions with various receptors and signaling pathways, and its potential toxicity in certain cell types. Furthermore, further studies could be conducted on its potential interactions with other molecules and its potential to cause adverse effects in certain cell types.
Synthesis Methods
The synthesis of 5-[1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole involves the reaction of 2-methoxyphenyl isocyanate with 5-methyl-1H-1,2,3-triazol-4-yl-3-phenyl-1,2,4-oxadiazole. The reaction is carried out in an organic solvent, such as dichloromethane, and is catalyzed by a base such as sodium hydroxide. The reaction is typically carried out at room temperature and the product is purified by column chromatography.
Safety and Hazards
properties
IUPAC Name |
5-[1-(2-methoxyphenyl)-5-methyltriazol-4-yl]-3-phenyl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O2/c1-12-16(18-19-17(21-25-18)13-8-4-3-5-9-13)20-22-23(12)14-10-6-7-11-15(14)24-2/h3-11H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBTJTAXZADVTEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=CC=C2OC)C3=NC(=NO3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.